AMPK activator C2
Description
AMPK activator C2 is an allosteric activator of AMPK.
Properties
CAS No. |
1428422-55-2 |
|---|---|
Molecular Formula |
C7H6NO6P |
Molecular Weight |
231.09 |
IUPAC Name |
5-(5-Hydroxyl-isoxazol-3-yl)-furan-2-phosphonic acid |
InChI |
InChI=1S/C7H6NO6P/c9-6-3-4(8-14-6)5-1-2-7(13-5)15(10,11)12/h1-3,9H,(H2,10,11,12) |
InChI Key |
BRLJHMCTDKAUAY-UHFFFAOYSA-N |
SMILES |
OP(C1=CC=C(C2=NOC(O)=C2)O1)(O)=O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms |
AMPK activator C2; C2; Compound 2; Compound-2; |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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